Cas no 688338-89-8 (3H-INDOLE-3-PENTANOL, 2,3-DIMETHYL-)

• Product Name: 3H-INDOLE-3-PENTANOL, 2,3-DIMETHYL-
• CAS No: 688338-89-8
• MF: C₁₅H₂₁NO
• MW: 231.333344221115
• CID: 3302764
• PubChem ID: 57937768
• Update Time: 2025-10-25

3H-INDOLE-3-PENTANOL, 2,3-DIMETHYL- Chemical and Physical Properties

Names and Identifiers

• 3H-INDOLE-3-PENTANOL, 2,3-DIMETHYL-
• SCHEMBL1715045
• 688338-89-8
• 5-(2,3-dimethyl-3h-indol-3-yl)pentan-1-ol
• F84430

• Inchi： 1S/C15H21NO/c1-12-15(2,10-6-3-7-11-17)13-8-4-5-9-14(13)16-12/h4-5,8-9,17H,3,6-7,10-11H2,1-2H3
• InChI Key： OXBLBOXHVKRONA-UHFFFAOYSA-N
• SMILES： OCCCCCC1(C)C(C)=NC2C=CC=CC1=2

Computed Properties

• Exact Mass: 231.162314293g/mol
• Monoisotopic Mass: 231.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.6Ų

Additional information on 3H-INDOLE-3-PENTANOL, 2,3-DIMETHYL-

3H-INDOLE-3-PENTANOL, 2,3-DIMETHYL-

The compound 688338-89-8, also known as 3H-indole-3-pentanol, 2,3-dimethyl-, is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of indole derivatives, which are widely studied due to their diverse biological activities and structural versatility. The indole ring system is a bicyclic structure consisting of a benzene ring fused with a pyrrole ring, and the presence of the pentanol group at position 3 introduces additional functional diversity.

Recent studies have highlighted the potential of indole derivatives in drug discovery, particularly in the development of anticancer agents. The 2,3-dimethyl substitution pattern in this compound may influence its pharmacokinetic properties, such as absorption and bioavailability. Researchers have explored the synthesis of this compound through various methods, including palladium-catalyzed cross-coupling reactions and enzymatic catalysis. These methods not only enhance the efficiency of synthesis but also contribute to the sustainability of chemical processes.

The indole-3-pentanol moiety is known for its ability to interact with various biological targets, including enzymes and receptors. For instance, studies have shown that certain indole derivatives can modulate the activity of histone deacetylases (HDACs), which are implicated in cancer progression. The 2,3-dimethyl substitution may further enhance these interactions by providing additional steric bulk or electronic effects. This makes 688338-89-8 a promising candidate for further exploration in medicinal chemistry.

In addition to its biological applications, 688338-89-8 has shown potential in materials science. The indole core can serve as a building block for constructing advanced materials with specific optical or electronic properties. For example, researchers have investigated the use of indole derivatives in the synthesis of self-healing polymers and stimuli-responsive materials. The pentanol group in this compound may contribute to hydrogen bonding networks, which are crucial for these applications.

From a synthetic perspective, the preparation of 688338-89-8 involves a series of carefully designed steps to ensure high purity and yield. One common approach is the Suzuki-Miyaura coupling reaction, which allows for the efficient formation of carbon-carbon bonds between aryl halides and boronic acids. This method has been optimized to minimize side reactions and maximize product selectivity.

The physical properties of 688338-89-8, such as its melting point and solubility profile, are critical for determining its suitability in different applications. Recent studies have reported that this compound exhibits moderate solubility in organic solvents like dichloromethane and ethanol but is poorly soluble in water. This characteristic makes it ideal for use in organic solvent-based systems or formulations.

In terms of spectroscopic analysis, 6H-indole-3-pentanol derivatives can be characterized using techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide valuable insights into the molecular structure and purity of the compound. For instance, ^1H NMR spectra can reveal information about the proton environment around the indole ring and the pentanol group.

Looking ahead, the development of novel analogs based on 6H-indole-3-pentanol could open new avenues for research and application. By modifying substituents on the indole ring or altering the length or functionalization of the pentanol chain, chemists can tailor the properties of these compounds for specific purposes. This flexibility underscores the importance of studying such molecules in depth.

In conclusion,6H-indole-3-pentanol, particularly its 2,3-dimethyl derivative (6H-indole-, 2,, 6,, 7,, etc.), represents a valuable addition to the arsenal of organic compounds with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research into drug development and materials science.